Cas no 58083-43-5 (2H-Isoindole, 1,2,3-trimethyl-)

• Product Name: 2H-Isoindole, 1,2,3-trimethyl-
• CAS No: 58083-43-5
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 343180
• PubChem ID: 12343977
• Update Time: 2025-04-19

2H-Isoindole, 1,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole, 1,2,3-trimethyl-
• 1,2,3-trimethylisoindole
• DTXSID30492515
• SCHEMBL11693639
• 58083-43-5
• 1,2,3-Trimethyl-2H-isoindole

• Inchi： 1S/C11H13N/c1-8-10-6-4-5-7-11(10)9(2)12(8)3/h4-7H,1-3H3
• InChI Key： KNJAXYKMZBQXNG-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C2C=CC=CC2=C1C

Computed Properties

• Exact Mass: 159.10489
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93